Cas no 1479005-63-4 (N-pyrimidin-2-ylphenylalanine)

• Product Name: N-pyrimidin-2-ylphenylalanine
• CAS No: 1479005-63-4
• MF: C₁₃H₁₃N₃O₂
• MW: 243.2612
• CID: 5094810
• Update Time: 2025-06-26

N-pyrimidin-2-ylphenylalanine Chemical and Physical Properties

Names and Identifiers

• N-Pyrimidin-2-ylphenylalanine
• 3-phenyl-2-(pyrimidin-2-ylamino)propanoic acid
• BBL032085
• STK802020
• 3-phenyl-2-[(pyrimidin-2-yl)amino]propanoic acid
• N-pyrimidin-2-ylphenylalanine

• Inchi： 1S/C13H13N3O2/c17-12(18)11(9-10-5-2-1-3-6-10)16-13-14-7-4-8-15-13/h1-8,11H,9H2,(H,17,18)(H,14,15,16)
• InChI Key： IVJZYRZYVLZTQK-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C1=NC([H])=C([H])C([H])=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 261
• XLogP3: 2.1
• Topological Polar Surface Area: 75.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-pyrimidin-2-ylphenylalanine

N-pyrimidin-2-ylphenylalanine (CAS No. 1479005-63-4): A Comprehensive Overview

N-pyrimidin-2-ylphenylalanine (CAS No. 1479005-63-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, holds potential applications in the development of novel therapeutic agents. The pyrimidin-2-ylphenylalanine moiety is a key structural feature that contributes to its biological activity and pharmacological properties.

The pyrimidine ring, a fundamental component of nucleic acids, is known for its involvement in various biological processes. When combined with the phenylalanine residue, the resulting compound exhibits enhanced stability and bioavailability. Recent studies have explored the potential of N-pyrimidin-2-ylphenylalanine in modulating specific protein interactions and signaling pathways, making it a promising candidate for drug discovery.

In the context of medicinal chemistry, N-pyrimidin-2-ylphenylalanine has been investigated for its ability to inhibit specific enzymes and receptors. One notable application is its potential as an inhibitor of protein kinases, which are key regulators of cellular processes such as cell growth, division, and apoptosis. The selective inhibition of these kinases can lead to therapeutic benefits in various diseases, including cancer and inflammatory disorders.

Recent research has also highlighted the role of N-pyrimidin-2-ylphenylalanine in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction and are targets for many approved drugs. Studies have shown that N-pyrimidin-2-ylphenylalanine can act as an agonist or antagonist at specific GPCRs, offering new avenues for the development of targeted therapies.

The synthesis of N-pyrimidin-2-ylphenylalanine involves multi-step organic reactions, including the formation of the pyrimidine ring and the coupling with phenylalanine. Advanced synthetic methods, such as transition-metal catalysis and solid-phase synthesis, have been employed to optimize the yield and purity of the final product. These methods not only enhance the efficiency of the synthesis but also ensure the reproducibility and scalability required for pharmaceutical development.

Preclinical studies have demonstrated the safety and efficacy of N-pyrimidin-2-ylphenylalanine in various animal models. In cancer models, it has shown promising antitumor activity by inhibiting key signaling pathways involved in tumor growth and metastasis. Additionally, its anti-inflammatory properties have been evaluated in models of inflammatory diseases, where it has exhibited significant reduction in inflammation markers.

Despite its potential, further research is needed to fully understand the mechanisms of action and optimize its therapeutic profile. Clinical trials are currently underway to assess the safety and efficacy of N-pyrimidin-2-ylphenylalanine in human subjects. These trials will provide critical data on its pharmacokinetics, pharmacodynamics, and potential side effects.

In conclusion, N-pyrimidin-2-ylphenylalanine (CAS No. 1479005-63-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activity make it a valuable candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for future advancements in drug discovery.